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Compound of Interest

Compound Name: 4-Bromopyridine 1-oxide

Cat. No.: B023353

Technical Guide: Physical Properties of 4-
Bromopyridine 1-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 4-
Bromopyridine 1-oxide, a heterocyclic compound of interest in medicinal chemistry and
synthetic organic chemistry. The information presented herein is intended to support laboratory
research and development activities.

Core Physical Properties

4-Bromopyridine 1-oxide is a red-brown solid at room temperature. Its key physical
properties, based on available data, are summarized below.

Data Presentation
Property Value Solvents
Melting Point 163 °C (with decomposition)[1]  Not Applicable
N Dimethyl Sulfoxide (DMSO),
Solubility Soluble

Methanol[1]
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Note: Quantitative solubility data (e.g., in g/100 mL) is not readily available in the reviewed
literature. The compound is qualitatively described as soluble in the listed solvents.

Experimental Protocols

While specific experimental details for the determination of the physical properties of 4-
Bromopyridine 1-oxide are not extensively published, a general methodology for each
determination is outlined below.

Melting Point Determination (General Protocol)

The melting point of a solid organic compound like 4-Bromopyridine 1-oxide is typically
determined using the capillary method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.qg., silicone oil)

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the dry 4-Bromopyridine 1-oxide is finely powdered
using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed in the heating block or attached to the
thermometer in the heating bath of the melting point apparatus.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the solid first begins to melt (onset) and the
temperature at which the last of the solid melts (completion) are recorded. This range is
reported as the melting point. For a pure substance, this range is typically narrow.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the determination of the melting
point and solubility of a chemical compound such as 4-Bromopyridine 1-oxide.
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Figure 1: Generalized Experimental Workflow

Click to download full resolution via product page

Caption: Generalized workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 4-Bromopyridine 1-oxide (melting
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023353#physical-properties-of-4-bromopyridine-1-
oxide-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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